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Compound of Interest

Compound Name:
N-(6-Chloropyridazin-3-

yl)acetamide

Cat. No.: B111940 Get Quote

Essential Safety and Handling Guide for N-(6-
Chloropyridazin-3-yl)acetamide
Disclaimer: A specific Safety Data Sheet (SDS) for N-(6-Chloropyridazin-3-yl)acetamide
(CAS No. 14959-31-0) was not readily available in the conducted searches. The following

guidance is based on general laboratory safety principles and data from structurally similar

compounds. It is imperative to handle this chemical with a high degree of caution, assuming it

may have hazardous properties. All laboratory personnel must be trained in safe handling

procedures before working with this substance.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N-(6-Chloropyridazin-3-
yl)acetamide.

Quantitative Data Summary
Due to the lack of a specific SDS, a comprehensive quantitative data table cannot be provided.

However, some predicted and known properties are summarized below.
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Property Value Source

Molecular Formula C6H6ClN3O

Molecular Weight 171.58 g/mol

Melting Point 250 °C (decomposes)

Boiling Point 461.8 ± 30.0 °C (Predicted)

Flash Point 233.1 °C

Density 1.419 ± 0.06 g/cm³ (Predicted)

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-(6-Chloropyridazin-3-yl)acetamide is crucial to ensure

laboratory safety. The following step-by-step procedures should be followed.

Receiving and Inspection
Verification: Upon receipt, verify that the container is correctly labeled as N-(6-
Chloropyridazin-3-yl)acetamide and that the CAS number (14959-31-0) matches.

Container Integrity: Inspect the packaging for any signs of damage or leaks. If the container

is compromised, handle it as a spill and implement emergency procedures.

Documentation: Log the chemical in your laboratory's inventory system, noting the date of

receipt and the assigned storage location.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Ventilation: All handling of N-(6-Chloropyridazin-3-yl)acetamide, including weighing and

solution preparation, must be conducted in a certified chemical fume hood to minimize

inhalation exposure. An exhaust/ventilator system should be available.
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Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and in good working order.

Personal Protective Equipment (PPE): The selection of PPE is critical for minimizing exposure.

The following PPE is mandatory when handling this compound:

Eye and Face Protection: Wear chemical safety goggles that provide a tight seal or a face

shield in combination with goggles. Standard safety glasses are not sufficient.

Hand Protection: Use chemically resistant gloves. Nitrile gloves are a good initial choice, but

it is advisable to check the manufacturer's glove compatibility data for pyridazine and

acetamide compounds. Always inspect gloves for tears or punctures before use and practice

proper glove removal technique to avoid skin contamination.

Body Protection: A long-sleeved laboratory coat is required. For procedures with a higher risk

of splashes or spills, consider a chemically resistant apron or a disposable suit.

Footwear: Wear closed-toe shoes made of a non-absorbent material.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator (e.g., an N95 respirator for particulates) should be used.

Handling and Experimental Procedures
Avoid Contamination: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.

Minimize Dust: Handle the solid material carefully to avoid generating dust.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

leaving the laboratory, and before breaks.

Transport: When moving the chemical within the laboratory, use a secondary container to

prevent spills in case the primary container breaks.

Storage
Container: Store in a tightly closed, original container.
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Location: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Access: Store in a locked cabinet or an area accessible only to authorized personnel.

Spill and Emergency Procedures
Small Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials for disposal as hazardous waste.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's emergency response team.

Prevent entry into the affected area until it has been deemed safe by professionals.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan
All waste containing N-(6-Chloropyridazin-3-yl)acetamide must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect all waste, including excess chemical, contaminated consumables (e.g., pipette tips,

paper towels), and used PPE, in a designated and clearly labeled hazardous waste

container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Container Management:

Keep the waste container securely closed when not in use.

Store the waste container in a designated, well-ventilated area away from incompatible

materials.

Disposal:

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for PPE Selection
The following diagram outlines the logical steps for selecting the appropriate Personal

Protective Equipment when handling N-(6-Chloropyridazin-3-yl)acetamide.
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PPE Selection Workflow for N-(6-Chloropyridazin-3-yl)acetamide

Hazard Assessment

PPE Selection

Start: Prepare to handle
N-(6-Chloropyridazin-3-yl)acetamide

Assess potential hazards:
- Inhalation (dust/aerosol)

- Skin/Eye Contact
- Ingestion
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Chemical Safety Goggles
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Add:
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Add:
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(e.g., N95)

Yes

Proceed with experiment
safely

No
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Caption: PPE selection workflow for handling N-(6-Chloropyridazin-3-yl)acetamide.
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To cite this document: BenchChem. [Personal protective equipment for handling N-(6-
Chloropyridazin-3-yl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111940#personal-protective-equipment-for-handling-
n-6-chloropyridazin-3-yl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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